Cas no 61170-51-2 (5,8,11-Trioxa-2-azatridecanamide, 13-hydroxy-)
61170-51-2 structure
Product Name:5,8,11-Trioxa-2-azatridecanamide, 13-hydroxy-
CAS No:61170-51-2
MF:C9H20N2O5
MW:236.265502929688
CID:489849
PubChem ID:71398703
Update Time:2025-04-19
5,8,11-Trioxa-2-azatridecanamide, 13-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 5,8,11-Trioxa-2-azatridecanamide, 13-hydroxy-
- 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethylurea
- N-(2-{2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy}ethyl)urea
- 61170-51-2
- DTXSID30820112
- 1-(2-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)ethyl)urea
-
- Inchi: 1S/C9H20N2O5/c10-9(13)11-1-3-14-5-7-16-8-6-15-4-2-12/h12H,1-8H2,(H3,10,11,13)
- InChI Key: DJBNNBCEYVSXLX-UHFFFAOYSA-N
- SMILES: O(CCOCCO)CCOCCNC(N)=O
Computed Properties
- Exact Mass: 236.1373
- Monoisotopic Mass: 236.13722174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 103.04
5,8,11-Trioxa-2-azatridecanamide, 13-hydroxy- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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